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Compound of Interest

Compound Name: TAE buffer

Cat. No.: B1178566

Technical Support Center: 50x TAE Buffer

This guide provides troubleshooting and frequently asked questions regarding the storage and
handling of 50x Tris-Acetate-EDTA (TAE) buffer to prevent precipitation, a common issue
encountered in laboratory settings.

Frequently Asked Questions (FAQSs)

Q1: What is 50x TAE buffer and why does it sometimes form a precipitate?

Al: 50x TAE buffer is a concentrated stock solution used for agarose gel electrophoresis of
nucleic acids.[1] It is composed of Tris base, acetic acid, and EDTA.[2] Precipitation can occur
because the high concentration of solutes, particularly EDTA, can exceed their solubility limits,
especially if the buffer is stored at cool temperatures or if the pH is not optimal during
preparation. EDTA, for instance, requires a pH of approximately 8.0 to fully dissolve.[2]

Q2: What is the correct way to store 50x TAE buffer to prevent precipitation?

A2: To prevent precipitation, 50x TAE buffer should be stored at room temperature (15°C to
25°C) in a tightly sealed container.[3][4] Avoid refrigerating or storing the buffer in cold
environments, as lower temperatures decrease the solubility of its components, leading to the
formation of crystals or a cloudy appearance.

Q3: My 50x TAE buffer has already formed a precipitate. Can | still use it?
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A3: Yes, the buffer is typically salvageable. If you observe a precipitate, gently warm the
solution in a 37°C water bath and stir or shake it until the precipitate completely redissolves.[5]
[6] Ensure the solution is clear and homogenous before diluting it to the 1x working
concentration.

Q4: What is the shelf life of 50x TAE buffer?

A4: When stored correctly at room temperature, a properly prepared 50x TAE stock solution is
very stable and can last for many months to several years without degradation.[7][8] However,
if the solution becomes cloudy or shows signs of microbial growth, it should be discarded.[5]
The 1x working solution is much more susceptible to contamination and should be prepared
fresh or replaced weekly.[8]

Troubleshooting Guide: Precipitate in 50x TAE
Buffer

Use this guide to diagnose and resolve issues with 50x TAE buffer precipitation.
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Symptom

Possible Cause

Solution

White, crystalline precipitate

forms in the bottle.

The buffer was stored below
the recommended room

temperature.

1. Warm the buffer to 37°C.
[5]2. Stir or mix until the
precipitate is fully dissolved.3.
Store at room temperature (15-

25°C) going forward.

The buffer appears cloudy or

hazy after preparation.

Incomplete dissolution of
reagents during preparation,

especially EDTA.

1. Ensure the pH of the EDTA
stock solution is ~8.0 before
adding it to the Tris/acetic acid
mixture.[2]2. Stir the solution
on a magnetic stirrer until all
components are completely
dissolved.[9]3. Optional: Filter
the buffer through a 0.20 pm
filter to remove any micro-

precipitates.[10]

The buffer repeatedly forms a
precipitate even when stored

at room temperature.

The quality of the water or
reagents may be low, or the
final pH of the solution is

incorrect.

1. Remake the buffer using
high-purity, deionized water
and analytical-grade
reagents.2. While the final pH
of 50x TAE is not typically
adjusted, ensure your EDTA
stock is at pH 8.0.[2]

Experimental Protocols
Protocol for Preparation of 1 L of 50x TAE Buffer

This protocol is designed to minimize the risk of precipitation.

Materials:

e Tris base: 242 g

e Glacial Acetic Acid: 57.1 mL
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e 0.5M EDTA, pH 8.0 solution: 100 mL

e High-purity, deionized water (ddH20 or Milli-Q)

Procedure:

Add 242 g of Tris base to a clean 1 L glass beaker or bottle.[4]
e Add approximately 700 mL of deionized water.

o Place a magnetic stir bar in the container and stir on a magnetic plate until the Tris base is
completely dissolved.[4]

o Carefully add 57.1 mL of glacial acetic acid to the solution.
e Add 100 mL of 0.5 M EDTA (pH 8.0) solution.
o Continue stirring until the solution is homogenous.

o Transfer the solution to a 1 L graduated cylinder and add deionized water to bring the final
volume to exactly 1 L.[2]

o Transfer to a labeled, sealed container for storage at room temperature.

Visual Workflow

The following diagram illustrates the decision-making process when dealing with precipitated
50x TAE buffer.
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Start; Observe 50x TAE@
Is there a precipitate?

Warm buffer to 37°C and mix

Is precipitate dissolved?

Precipitate will not dissolve. Buffer is ready for use.
Discard and prepare fresh buffer. Store at Room Temperature.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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